Cas no 725215-07-6 (2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine)

• Product Name: 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine
• CAS No: 725215-07-6
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 5233719
• Update Time: 2026-03-08

2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine
• Pyrimidine, 2-[4-[(2,5-dimethoxyphenyl)sulfonyl]-1-piperazinyl]-

• Inchi： 1S/C16H20N4O4S/c1-23-13-4-5-14(24-2)15(12-13)25(21,22)20-10-8-19(9-11-20)16-17-6-3-7-18-16/h3-7,12H,8-11H2,1-2H3
• InChI Key： HBYFLUJEVATBGV-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)=NC=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine

Professional Introduction to 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine (CAS No. 725215-07-6)

2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 725215-07-6, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both pyrimidine and piperazine moieties in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine consists of a pyrimidine ring linked to a piperazine moiety, which is further substituted with a 2,5-dimethoxybenzenesulfonyl group. This arrangement not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry. The dimethoxy group on the benzene ring enhances the compound's solubility and bioavailability, while the sulfonyl group provides additional interactions with biological targets.

In recent years, there has been growing interest in the development of compounds that incorporate both pyrimidine and piperazine scaffolds due to their demonstrated efficacy in various therapeutic areas. Pyrimidine derivatives are well-known for their role as antiviral, anticancer, and antimicrobial agents, while piperazine-based compounds have shown promise in treating neurological disorders and cardiovascular diseases. The combination of these two motifs in 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine suggests that it may exhibit multiple pharmacological activities.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The structural features of 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine allow it to interact with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. These interactions are crucial for the compound's ability to modulate biological pathways and exert therapeutic effects. Furthermore, the presence of multiple substituents provides opportunities for structural optimization through medicinal chemistry approaches.

Recent studies have highlighted the importance of pyrimidine-piperazine hybrids in drug discovery. For instance, compounds containing this motif have been shown to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The sulfonyl group in 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine particularly enhances its binding affinity to these targets due to its ability to form stable hydrogen bonds with polar residues in the active site.

The synthesis of 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the pyrimidine-piperazine bond followed by sulfonylation with 2,5-dimethoxybenzene sulfonyl chloride. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

In terms of pharmacological activity, preliminary studies on 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine have shown promising results in vitro. The compound has demonstrated inhibitory effects on several target enzymes relevant to cancer and inflammation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. These findings underscore the importance of further investigating this compound's pharmacological profile.

The potential applications of 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine extend beyond oncology and neurology. Its structural features make it suitable for developing drugs targeting other diseases such as infectious diseases and autoimmune disorders. The dimethoxy group enhances its metabolic stability, while the sulfonyl group contributes to its binding affinity for biological targets. These properties make it an attractive candidate for further development.

In conclusion, 2-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]pyrimidine (CAS No. 725215-07-6) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and diverse pharmacological activities make it a valuable tool for drug discovery. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties.